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Compound of Interest

5-Bromo-2-(2-
Compound Name:

propoxyethoxy)aniline
CAS No.: 946743-34-6
Cat. No.: B3172907

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-(2-
propoxyethoxy)aniline, a substituted aniline derivative with potential applications in medicinal
chemistry and materials science. As a Senior Application Scientist, this document synthesizes
key data points, safety protocols, and plausible scientific applications to support your research
and development endeavors.

Chemical Identity and Molecular Structure

5-Bromo-2-(2-propoxyethoxy)aniline is an aromatic amine containing a bromo substituent
and an ether linkage. Due to the limited availability of experimental data in public databases for
this specific molecule, some of the following information is based on computational predictions
and data from closely related analogues.

Table 1: Chemical Identifiers
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Identifier Value Source
5-Bromo-2-(2-

IUPAC Name - N/A
propoxyethoxy)aniline

CAS Number 946743-34-6 [1]

Molecular Formula C11H16BrNO:2 [1]

SMILES String CCCOCCOclccec(BrycciN (Calculated)

InChlKey (Calculated) (Calculated)

The structural formula of 5-Bromo-2-(2-propoxyethoxy)aniline is presented below. The
molecule features a central benzene ring substituted with a bromine atom, an amino group,
and a 2-propoxyethoxy group. This combination of functional groups makes it a versatile
building block in organic synthesis.

4-Bromo-2-nitrophenol Williamson Ether Synthesis
5-Bromo-2-(2-propoxyethoxy)-1-nitrobenzene
Nitro Group Reduction
1-Bromo-2-propoxyethane \>
+ K2COs

5-Bromo-2-(2-propoxyethoxy)aniline)

Reducing Agent
(e.g., SNCl/HCI)

Click to download full resolution via product page

Caption: Proposed Synthetic Workflow for 5-Bromo-2-(2-propoxyethoxy)aniline

Applications in Research and Drug Development

Substituted anilines are a prevalent structural motif in many pharmaceuticals and
agrochemicals. The presence of a bromine atom and a flexible ether chain in 5-Bromo-2-(2-
propoxyethoxy)aniline suggests several potential applications:
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o Scaffold for Medicinal Chemistry: The amino group can be readily functionalized to introduce
a wide range of substituents, allowing for the exploration of structure-activity relationships
(SAR) in drug discovery programs. The bromo substituent provides a handle for further
synthetic modifications, such as cross-coupling reactions (e.g., Suzuki, Heck, or Buchwald-
Hartwig couplings) to introduce additional molecular complexity.

 Intermediate for Biologically Active Molecules: Bromoaniline derivatives are known to be
precursors for compounds with a variety of biological activities, including kinase inhibitors,
GPCR modulators, and antimicrobial agents.

» Materials Science: The aromatic nature and potential for hydrogen bonding make this
compound a candidate for the synthesis of novel organic materials with specific electronic or
optical properties.

Analytical Characterization

While experimental spectral data for 5-Bromo-2-(2-propoxyethoxy)aniline is scarce, the
expected analytical features can be predicted based on its structure.

Table 4: Predicted Analytical Features
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Technique

Expected Features

1H NMR

Aromatic protons on the benzene ring are
expected to appear as multiplets in the
downfield region (typically 6.5-7.5 ppm). The
protons of the propoxyethoxy chain will be
observed in the upfield region, with
characteristic chemical shifts for the methylene
groups adjacent to the oxygen atoms. The
protons of the amino group will likely appear as

a broad singlet.

13C NMR

The spectrum will show distinct signals for the
aromatic carbons, with the carbon attached to
the bromine atom being significantly influenced
by its electronegativity. The carbons of the
propoxyethoxy side chain will have

characteristic shifts in the aliphatic region.

Mass Spectrometry (MS)

In positive-ion mode ESI-MS, the protonated
molecule [M+H]* would be expected. The
isotopic pattern of bromine (*°Br and 81Br in an
approximate 1:1 ratio) would result in a
characteristic M and M+2 isotopic cluster for the
molecular ion and any bromine-containing

fragments.

Conclusion

5-Bromo-2-(2-propoxyethoxy)aniline is a chemical entity with considerable potential as a

building block in synthetic and medicinal chemistry. While comprehensive experimental data is

currently limited, this guide provides a foundational understanding of its properties, safe

handling, and potential applications based on established chemical principles and data from

analogous compounds. Further research into the synthesis and biological evaluation of

derivatives of this compound is warranted to fully explore its utility in drug discovery and

materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Bromo-2-(2-
propoxyethoxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3172907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

